4-(dimethylamino)-N'-[(1E)-heptylidene]benzohydrazide

• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol
• IUPAC Name: 4-(dimethylamino)-N-[(E)-heptylideneamino]benzamide
• InChI: InChI=1S/C16H25N3O/c1-4-5-6-7-8-13-17-18-16(20)14-9-11-15(12-10-14)19(2)3/h9-13H,4-8H2,1-3H3,(H,18,20)/b17-13+
• InChI Key: WGSBCDYOIJQNAR-GHRIWEEISA-N
• Isomeric SMILES: CCCCCC/C=N/NC(=O)C1=CC=C(C=C1)N(C)C
• Canonical SMILES: CCCCCCC=NNC(=O)C1=CC=C(C=C1)N(C)C

Description

4-(DIMETHYLAMINO)-N’~1~-[(E)HEPTYLIDENE]BENZOHYDRAZIDE is an organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound features a dimethylamino group and a heptylidene moiety attached to a benzohydrazide core, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(DIMETHYLAMINO)-N’~1~-[(E)HEPTYLIDENE]BENZOHYDRAZIDE typically involves the following steps:

Formation of the Benzohydrazide Core: The initial step involves the preparation of benzohydrazide by reacting benzoyl chloride with hydrazine hydrate under controlled conditions.

Introduction of the Dimethylamino Group: The dimethylamino group is introduced through a nucleophilic substitution reaction, where dimethylamine reacts with the benzohydrazide intermediate.

Formation of the Heptylidene Moiety: The final step involves the condensation of the dimethylamino-benzohydrazide with heptanal under acidic or basic conditions to form the heptylidene linkage.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, often using continuous flow reactors to enhance yield and purity. The use of catalysts and specific solvents can also improve the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-(DIMETHYLAMINO)-N’~1~-[(E)HEPTYLIDENE]BENZOHYDRAZIDE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of N-oxide derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted benzohydrazides.

Scientific Research Applications

4-(DIMETHYLAMINO)-N’~1~-[(E)HEPTYLIDENE]BENZOHYDRAZIDE has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of various derivatives.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of complex organic molecules.

Mechanism of Action

The mechanism of action of 4-(DIMETHYLAMINO)-N’~1~-[(E)HEPTYLIDENE]BENZOHYDRAZIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The dimethylamino group can enhance the compound’s binding affinity to these targets, while the heptylidene moiety can influence its lipophilicity and membrane permeability. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

4-(DIMETHYLAMINO)BENZOHYDRAZIDE: Lacks the heptylidene moiety, resulting in different chemical properties and applications.

N’~1~-[(E)HEPTYLIDENE]BENZOHYDRAZIDE: Lacks the dimethylamino group, affecting its reactivity and biological activity.

Uniqueness

4-(DIMETHYLAMINO)-N’~1~-[(E)HEPTYLIDENE]BENZOHYDRAZIDE is unique due to the presence of both the dimethylamino and heptylidene groups, which confer distinct chemical and biological properties. This dual functionality makes it a valuable compound for various research and industrial applications.

By understanding the synthesis, reactions, applications, and mechanisms of 4-(DIMETHYLAMINO)-N’~1~-[(E)HEPTYLIDENE]BENZOHYDRAZIDE, researchers can further explore its potential and develop new uses for this versatile molecule.